Ag(i)-Catalyzed solvent-free CO2 capture with homopropargylic amines: an efficient access to 1,3-oxazinan-2-ones†
Organic Chemistry Frontiers Pub Date: 2018-10-10 DOI: 10.1039/C8QO00978C
Abstract
An efficient solvent-free CO2 capture and transformation method was developed through using homopropargylic amines in the presence of AgOAc and DBU, and a series of 1,3-oxazinan-2-ones was obtained in excellent yields.
Recommended Literature
- [1] Electrochemically catalyzed amino-oxygenation of styrenes: n-Bu4NI induced C–N followed by a C–O bond formation cascade for the synthesis of indolines†
- [2] Inside front cover
- [3] The dispersion, solubilization and stabilization in “solution” of single-walled carbon nanotubes
- [4] Development of a gradient micellar liquid chromatographic method eluting from micellar mode to high submicellar mode for the rapid separation of free amino acids†
- [5] Triplet stabilization for enhanced drug photorelease from sunscreen-based photocages†
- [6] Nitrate behaviors and source apportionment in an aquatic system from a watershed with intensive agricultural activities
- [7] Determination of copper, zinc and aluminium from dietary sources in the femur, brain and kidney of guinea pigs and a study of some elements in in vivo intestinal digesta by size-exclusion chromatography inductively coupled plasma mass spectrometry
- [8] Additives boosting the performance of tungsten imido-mediated ethylene dimerization systems for industrial application†
- [9] Self-assembly of 3D porous architectures from energetic nanoparticles for enhanced energetic performances†
- [10] Low-temperature vibronic spectroscopy of condensed chromophore exhibiting inhomogeneous distribution of vibrational frequencies in a mixed quantum-classical environment
Journal Nameļ¼Organic Chemistry Frontiers
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 1733-55-7
-
CAS no.: 18879-80-6
